N'-(3-fluoro-4-methylphenyl)-N-(3-imidazol-1-ylpropyl)oxamide
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Description
N'-(3-fluoro-4-methylphenyl)-N-(3-imidazol-1-ylpropyl)oxamide is a useful research compound. Its molecular formula is C15H17FN4O2 and its molecular weight is 304.325. The purity is usually 95%.
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Scientific Research Applications
DNA Sequence Recognition and Biological Imaging
N-methylpyrrole (Py)-N-methylimidazole (Im) polyamide conjugates, related structurally to N'-(3-fluoro-4-methylphenyl)-N-(3-imidazol-1-ylpropyl)oxamide, have shown promise in cell permeability and sequence-specific DNA binding, impacting gene expression in vivo. These polyamides, especially when conjugated with fluorophores, have the potential for biological imaging and sequence-specific recognition due to their fluorescence emission properties. However, clear paths for their application are still under exploration (Vaijayanthi et al., 2012).
Drug Development and Metabolic Studies
Research on the metabolic pathways of related compounds, such as imidazo[1,2-a]pyrimidine, indicates the importance of understanding drug metabolism in the development of new therapies, particularly in targeting conditions like prostate cancer. Altering the heterocycle or blocking the reactive site in these compounds has been identified as effective strategies to reduce metabolism mediated by aldehyde oxidase (AO), which can be crucial for drug stability and effectiveness (Linton et al., 2011).
Analytical Chemistry and Chemiluminescence
The synthesis and analytical evaluation of oxamide reagents, which are structurally similar to this compound, have been explored for use in peroxyoxalate chemiluminescence. This research could have implications for various applications in analytical chemistry, offering alternative methods for detection and analysis (Barnett et al., 2000).
Properties
IUPAC Name |
N'-(3-fluoro-4-methylphenyl)-N-(3-imidazol-1-ylpropyl)oxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C15H17FN4O2/c1-11-3-4-12(9-13(11)16)19-15(22)14(21)18-5-2-7-20-8-6-17-10-20/h3-4,6,8-10H,2,5,7H2,1H3,(H,18,21)(H,19,22) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFQTXQSOSTZENZ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C(=O)NCCCN2C=CN=C2)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17FN4O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.32 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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